BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: tert-Butyl (3S)-3-
(hydroxymethyl)morpholine-4-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

tert-butyl (3S)-3-
Compound Name: (hydroxymethyl)morpholine-4-
carboxylate
Cat. No.: B131797
\ v

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate is a chiral synthetic building
block of significant interest in medicinal chemistry and drug development. The morpholine
scaffold is a privileged structure in drug discovery, often incorporated to enhance the
pharmacokinetic properties of a molecule, such as solubility, metabolic stability, and oral
bioavailability. The specific stereochemistry at the C3 position and the presence of a reactive
hydroxymethyl group make this compound a versatile intermediate for the synthesis of
complex, biologically active molecules. This guide provides a comprehensive overview of its
structure, properties, synthesis, and applications.

Chemical Structure and Properties

The structure of tert-butyl (3S)-3-(hydroxymethyl)morpholine-4-carboxylate features a
morpholine ring with a hydroxymethyl substituent at the chiral center (3S position) and a tert-
butoxycarbonyl (Boc) protecting group on the nitrogen atom.

Molecular Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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